Cas no 2345-17-7 (Irisolidone)

• Product Name: Irisolidone
• CAS No: 2345-17-7
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 270450
• PubChem ID: 5281781
• Update Time: 2025-04-19

Irisolidone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dihydroxy-6-methoxy-3-(4-methoxyphenyl)-
• 5,7-dihydroxy-6-methoxy-3-(4-methoxyphenyl)chromen-4-one
• irisoidone
• Irisolidone
• 5,7-Dihydroxy-6-methoxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• 4'-Methoxytectorigenin
• 4'-O-Methyltectorigenin
• 081ORX70ZR
• 5,7-Dihydroxy-6,4'-dimethoxyisoflavone
• 4'-O-Methoxytectorigenin
• Isoflavone, 5,7-dihydroxy-4',6-dimethoxy-
• LMPK12050384
• C10471
• 5,7-dihydroxy-6-methoxy-3-(4-methoxyphenyl)-4H-chromen-4-one
• 5,7-Dihydroxy-6-methoxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4
• 2345-17-7
• AC-34234
• DTXSID30946104
• BCP33583
• CHEBI:5972
• CS-0022613
• CHEMBL265945
• FT-0776503
• E88606
• MS-24603
• 4'-O-Methyltectorigeni
• Q27106953
• HY-N2412
• SCHEMBL1974327
• UNII-081ORX70ZR
• AKOS037515268
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-6-methoxy-3-(4-methoxyphenyl)-
• DTXCID501374396
• DA-64504

• Inchi： 1S/C17H14O6/c1-21-10-5-3-9(4-6-10)11-8-23-13-7-12(18)17(22-2)16(20)14(13)15(11)19/h3-8,18,20H,1-2H3
• InChI Key： VOOFPOMXNLNEOF-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=CC=2)OC)C(C2C(=C(C(=CC1=2)O)OC)O)=O

Computed Properties

• Exact Mass: 314.07902
• Monoisotopic Mass: 314.07903816 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• Molecular Weight: 314.29
• XLogP3: 3

Experimental Properties

• Color/Form: Powder
• Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 192 ºC (methanol )
• Solubility: Almost insoluble (0.05 g/l) (25 º C),
• PSA: 85.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylisoflavones
• Flavonoids